Cas no 2107103-04-6 (3-(3-methylpyrazin-2-yl)-1,2-oxazole-5-carboxylic acid)
3-(3-methylpyrazin-2-yl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-methylpyrazin-2-yl)-1,2-oxazole-5-carboxylic acid
- 2107103-04-6
- EN300-1743086
-
- Inchi: 1S/C9H7N3O3/c1-5-8(11-3-2-10-5)6-4-7(9(13)14)15-12-6/h2-4H,1H3,(H,13,14)
- InChI Key: PKIBXPQWTMMRQZ-UHFFFAOYSA-N
- SMILES: O1C(C(=O)O)=CC(C2C(C)=NC=CN=2)=N1
Computed Properties
- Exact Mass: 205.04874109g/mol
- Monoisotopic Mass: 205.04874109g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 89.1Ų
3-(3-methylpyrazin-2-yl)-1,2-oxazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1743086-0.05g |
3-(3-methylpyrazin-2-yl)-1,2-oxazole-5-carboxylic acid |
2107103-04-6 | 0.05g |
$983.0 | 2023-09-20 | ||
| Enamine | EN300-1743086-0.1g |
3-(3-methylpyrazin-2-yl)-1,2-oxazole-5-carboxylic acid |
2107103-04-6 | 0.1g |
$1031.0 | 2023-09-20 | ||
| Enamine | EN300-1743086-0.25g |
3-(3-methylpyrazin-2-yl)-1,2-oxazole-5-carboxylic acid |
2107103-04-6 | 0.25g |
$1078.0 | 2023-09-20 | ||
| Enamine | EN300-1743086-0.5g |
3-(3-methylpyrazin-2-yl)-1,2-oxazole-5-carboxylic acid |
2107103-04-6 | 0.5g |
$1124.0 | 2023-09-20 | ||
| Enamine | EN300-1743086-1.0g |
3-(3-methylpyrazin-2-yl)-1,2-oxazole-5-carboxylic acid |
2107103-04-6 | 1g |
$1172.0 | 2023-06-03 | ||
| Enamine | EN300-1743086-2.5g |
3-(3-methylpyrazin-2-yl)-1,2-oxazole-5-carboxylic acid |
2107103-04-6 | 2.5g |
$2295.0 | 2023-09-20 | ||
| Enamine | EN300-1743086-5.0g |
3-(3-methylpyrazin-2-yl)-1,2-oxazole-5-carboxylic acid |
2107103-04-6 | 5g |
$3396.0 | 2023-06-03 | ||
| Enamine | EN300-1743086-10.0g |
3-(3-methylpyrazin-2-yl)-1,2-oxazole-5-carboxylic acid |
2107103-04-6 | 10g |
$5037.0 | 2023-06-03 | ||
| Enamine | EN300-1743086-1g |
3-(3-methylpyrazin-2-yl)-1,2-oxazole-5-carboxylic acid |
2107103-04-6 | 1g |
$1172.0 | 2023-09-20 | ||
| Enamine | EN300-1743086-5g |
3-(3-methylpyrazin-2-yl)-1,2-oxazole-5-carboxylic acid |
2107103-04-6 | 5g |
$3396.0 | 2023-09-20 |
3-(3-methylpyrazin-2-yl)-1,2-oxazole-5-carboxylic acid Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 3-(3-methylpyrazin-2-yl)-1,2-oxazole-5-carboxylic acid
Introduction to 3-(3-methylpyrazin-2-yl)-1,2-oxazole-5-carboxylic acid (CAS No. 2107103-04-6)
3-(3-methylpyrazin-2-yl)-1,2-oxazole-5-carboxylic acid, with the CAS number 2107103-04-6, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrazine ring and an oxazole moiety, both of which contribute to its potential biological activities and pharmacological properties.
The chemical structure of 3-(3-methylpyrazin-2-yl)-1,2-oxazole-5-carboxylic acid consists of a 1,2-oxazole ring fused to a 3-methylpyrazine moiety, with a carboxylic acid group attached to the oxazole ring. This combination of functional groups imparts specific chemical and physical properties to the molecule, making it an interesting candidate for various applications in drug discovery and development.
Recent studies have highlighted the potential of 3-(3-methylpyrazin-2-yl)-1,2-oxazole-5-carboxylic acid in the treatment of various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. The anti-inflammatory effects are attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its anti-cancer properties have been linked to its ability to induce apoptosis in cancer cells and inhibit angiogenesis.
In the context of drug development, the pharmacokinetic properties of 3-(3-methylpyrazin-2-yl)-1,2-oxazole-5-carboxylic acid have been extensively studied. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it a promising candidate for further preclinical and clinical evaluation.
The synthetic route for preparing 3-(3-methylpyrazin-2-yl)-1,2-oxazole-5-carboxylic acid has been well-documented in the literature. One common method involves the reaction of 3-methylpyrazine with an appropriate oxazoline precursor, followed by cyclization and oxidation steps to form the final product. This synthetic pathway is efficient and scalable, making it suitable for large-scale production in industrial settings.
Beyond its therapeutic applications, 3-(3-methylpyrazin-2-yl)-1,2-oxazole-5-carboxylic acid has also been explored for its potential as a building block in organic synthesis. Its unique structural features make it a valuable intermediate for the synthesis of more complex molecules with diverse biological activities. For example, researchers have used this compound as a starting material to develop novel inhibitors of protein-protein interactions (PPIs), which are important targets in drug discovery.
In conclusion, 3-(3-methylpyrazin-2-yl)-1,2-oxazole-5-carboxylic acid (CAS No. 2107103-04-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding of disease biology and developing new therapeutic strategies.
2107103-04-6 (3-(3-methylpyrazin-2-yl)-1,2-oxazole-5-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)